Cas no 2138536-42-0 (4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide)

4-Nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide is a sulfonamide derivative featuring a nitro-substituted benzene ring and a piperazine-linked pyrimidine moiety. This compound is of interest in medicinal chemistry due to its potential as a scaffold for designing enzyme inhibitors, particularly targeting kinases or sulfonamide-sensitive proteins. The nitro group enhances electrophilic reactivity, facilitating further functionalization, while the piperazine-pyrimidine segment contributes to improved solubility and binding affinity. Its structural complexity allows for precise modulation of biological activity, making it a valuable intermediate in drug discovery. The compound’s synthetic versatility and well-defined reactivity profile support its use in developing targeted therapeutics or biochemical probes.
4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide structure
2138536-42-0 structure
Product Name:4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide
CAS No:2138536-42-0
MF:C14H16N6O4S
MW:364.379640579224
CID:5877183
PubChem ID:165500623
Update Time:2025-10-16

4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2138536-42-0
    • 4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide
    • EN300-1167286
    • Inchi: 1S/C14H16N6O4S/c21-20(22)12-1-3-13(4-2-12)25(23,24)18-11-9-16-14(17-10-11)19-7-5-15-6-8-19/h1-4,9-10,15,18H,5-8H2
    • InChI Key: BKNUQXANCSQGCE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=NC(=NC=1)N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 364.09537419g/mol
  • Monoisotopic Mass: 364.09537419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 141Ų

4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1167286-1.0g
2138536-42-0
1g
$0.0 2023-06-08
Enamine
EN300-1167286-50mg
2138536-42-0
50mg
$1104.0 2023-10-03
Enamine
EN300-1167286-100mg
2138536-42-0
100mg
$1157.0 2023-10-03
Enamine
EN300-1167286-250mg
2138536-42-0
250mg
$1209.0 2023-10-03
Enamine
EN300-1167286-500mg
2138536-42-0
500mg
$1262.0 2023-10-03
Enamine
EN300-1167286-1000mg
2138536-42-0
1000mg
$1315.0 2023-10-03
Enamine
EN300-1167286-2500mg
2138536-42-0
2500mg
$2576.0 2023-10-03
Enamine
EN300-1167286-5000mg
2138536-42-0
5000mg
$3812.0 2023-10-03
Enamine
EN300-1167286-10000mg
2138536-42-0
10000mg
$5652.0 2023-10-03

4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide Related Literature

Additional information on 4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide

Chemical Profile of 4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide (CAS No. 2138536-42-0)

4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2138536-42-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates a nitro group, a piperazine moiety, and a pyrimidine ring, each contributing to its unique chemical properties and biological interactions.

The presence of the nitro group in the benzene ring enhances the electron-withdrawing nature of the molecule, which can influence its reactivity and binding affinity to biological targets. The piperazine moiety is a common pharmacophore in drug design, known for its ability to form hydrogen bonds and interact with various protein receptors. Specifically, piperazine derivatives have been extensively studied for their roles in central nervous system (CNS) disorders, anticancer agents, and antimicrobial applications. The integration of this group into the 4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide structure suggests potential applications in modulating neurological pathways and other biological processes.

The pyrimidine ring component is another critical feature of this compound, as pyrimidines are fundamental heterocyclic structures in nucleic acids and numerous bioactive molecules. Pyrimidine-based compounds have been widely explored for their anticancer, antiviral, and anti-inflammatory properties. In the context of 4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide, the pyrimidine ring is linked to the benzene sulfonamide moiety, creating a multi-functionalized scaffold that could exhibit enhanced biological activity. This arrangement may facilitate interactions with enzymes or receptors involved in disease pathways, making it a promising candidate for further pharmacological investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. The sulfonamide group in 4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide is particularly noteworthy, as sulfonamides are known to exhibit strong binding affinities due to their ability to form multiple hydrogen bonds. This characteristic makes them valuable in designing drugs that require precise targeting and sustained interaction with biological systems. Studies have shown that sulfonamide derivatives can modulate enzyme activity by inhibiting or enhancing specific biochemical pathways.

The combination of these structural elements—nitro group, piperazine moiety, and pyrimidine ring—makes 4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide a versatile compound with potential applications across multiple therapeutic areas. For instance, the nitro group may contribute to redox-sensitive drug design, allowing for controlled release or activation under specific physiological conditions. The piperazine component could enhance blood-brain barrier penetration, making it suitable for treating CNS disorders. Meanwhile, the pyrimidine ring may interact with DNA or RNA-binding proteins, offering avenues for anticancer or antiviral therapies.

In light of current research trends, there is growing interest in developing small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. Sulfonamides have been identified as effective tools for modulating PTMs such as phosphorylation and ubiquitination. The structural features of 4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide could be exploited to design inhibitors that disrupt aberrant signaling pathways associated with diseases like cancer and neurodegeneration. Additionally, the compound’s ability to engage multiple binding sites may allow for synergistic effects when used in combination therapies.

Another emerging area of research involves the use of sulfonamides as probes for understanding enzyme mechanisms and substrate recognition. The high reactivity of the sulfonamide group makes it an ideal candidate for covalent labeling experiments, which can provide insights into enzyme active sites and catalytic processes. For example, derivatives of 4-nitro-N-[2-(piperazin-1-yl)pyrimidin-5-y l]benzene -1-sulfonamide could be designed to covalently bind to specific enzymes or proteases involved in disease pathways. Such studies could accelerate the discovery of novel drug candidates by elucidating key structural features required for optimal binding.

The synthetic chemistry behind 4-nitro-N-[2-(piperazin -1 -yl )py rimidin -5 -y l ]benzene -1 -sulf onamide also warrants discussion. The synthesis typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Key steps include nitration of benzene derivatives, functionalization with piperazine via nucleophilic substitution or condensation reactions, and coupling with pyrimidine intermediates using sulfonylation techniques. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions may further streamline the process while improving atom economy.

From a medicinal chemistry perspective, analog design plays a crucial role in optimizing lead compounds like 4-nitro-N-[2-(piperazin -1 -yl )py rimidin -5 -y l ]benzene -1 -sulf onamide . By systematically modifying substituents such as halogens on the nitro group or variations around the piperazine ring, researchers can fine-tune pharmacokinetic properties including solubility、metabolism、and excretion (ADME). Additionally,stereochemical considerations must be addressed since enantiomeric purity can significantly impact biological activity and toxicity profiles。

The growing emphasis on precision medicine has also influenced how compounds like this are evaluated。High-throughput screening (HTS) technologies enable rapid testing against large libraries of biological targets,while computational approaches such as molecular docking help predict binding affinities before experimental validation。These methods collectively accelerate drug discovery pipelines by identifying promising candidates early on。

In conclusion,4-nitro-N-[2-( piperazin -1 -yl )py rimidin -5 -y l ]benzene -1-sulf onamide (CAS No . 2138536 -42 -0) represents an intriguing molecule with potential therapeutic applications spanning multiple disease areas。Its unique structural composition,comprising a nitro group、a piperazine moiety、and a pyrimidine ring,positions it as a valuable scaffold for further medicinal chemistry exploration。With ongoing advancements in synthetic methodologies、computational modeling、and target-based drug discovery,this compound holds promise as a precursor to novel therapeutic agents designed to address unmet medical needs。

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.